BENGHE Foundational & Exploratory

Check Availability & Pricing

what is the chemical structure of 13-
Dihydrocarminomycin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 13-Dihydrocarminomycin

Cat. No.: B15594209

An In-depth Technical Guide to 13-
Dihydrocarminomycin

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Dihydrocarminomycin is an anthracycline antibiotic and a derivative of carminomycin. This
document provides a comprehensive overview of its chemical structure, physicochemical
properties, and biological activity. Detailed experimental protocols for its synthesis and
purification, where available in public literature, are also presented. Furthermore, this guide
includes visualizations of pertinent logical workflows to aid in the understanding of its
characteristics and potential applications in research and drug development.

Chemical Structure and Identification

13-Dihydrocarminomycin is a metabolite of carminomycin, an anthracycline antibiotic. The
chemical structure is characterized by a tetracyclic aglycone, dihydrocarminomycinone, linked
to an amino sugar.

IUPAC Name: (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-ylloxy-4,6,9,11-
tetrahydroxy-9-[(1R)-1-hydroxyethyl]-8,10-dihydro-7H-tetracene-5,12-dione
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SMILES (for 13-(S)-Dihydrocarminomycin): C--INVALID-LINK--[C@ @]1(O)C--INVALID-LINK----
INVALID-LINK----INVALID-LINK--02">C@Hc3c(0)c4C(=0)c5¢(0)cccc5C(=0)cac(0)c3CL

Chemical Properties

Property Value Source
Molecular Formula C26H29NO10 Axios Research
Molecular Weight 515.52 g/mol Axios Research

Physicochemical and Spectroscopic Data

Detailed experimental data for 13-Dihydrocarminomycin is not widely available in the public
domain. However, studies on the carminomycin complex have reported the isolation and
characterization of dihydrocarminomycin. Comparison of its Infrared (IR) and Ultraviolet (UV)
spectra with a synthetically prepared standard has been mentioned, although the specific
spectral data were not provided in the available literature.[1] Similarly, while 13C-NMR
spectrometry was used to confirm the structure of a related component, the specific data for
13-Dihydrocarminomycin is not detailed.[1]

Experimental Protocols
Synthesis of 13-Dihydrocarminomycin

A method for the preparation of a dihydro derivative of carminomycin, which corresponds to 13-
Dihydrocarminomycin, involves the chemical reduction of carminomycin.

Workflow for the Synthesis of 13-Dihydrocarminomycin

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15594209?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6250461/
https://www.benchchem.com/product/b15594209?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6250461/
https://www.benchchem.com/product/b15594209?utm_src=pdf-body
https://www.benchchem.com/product/b15594209?utm_src=pdf-body
https://www.benchchem.com/product/b15594209?utm_src=pdf-body
https://www.benchchem.com/product/b15594209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Purification Workflow

Carminomycin Complex

Synthesis Workflow

Carminomycin Isolation of Components

Chemical Reduction

Chromatographic Separation

(e.g., with Potassium Borohydride) (e.g., Gel Chromatography)

13-Dihydrocarminomycin Purified 13-Dihydrocarminomycin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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